Cas no 1807221-18-6 (Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate)

• Product Name: Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate
• CAS No: 1807221-18-6
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 4938880
• Update Time: 2025-10-30

Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate

• Inchi： 1S/C11H11BrN2O2/c1-16-11(15)4-7-2-9(12)3-8(5-13)10(7)6-14/h2-3H,4,6,14H2,1H3
• InChI Key： DAAKFPUFBJQZEP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(CN)=C(C=1)CC(=O)OC

Computed Properties

• Exact Mass: 282.00039 g/mol
• Monoisotopic Mass: 282.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 283.12
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate

Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate (CAS No. 1807221-18-6): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate (CAS No. 1807221-18-6) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its bromo and cyanophenyl substituents, represents a promising scaffold for the development of novel pharmaceutical agents and bioactive molecules.

The structural motif of Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate incorporates several key functional groups that make it particularly interesting for medicinal chemistry. The presence of an amino group at the second position and a carboxylate ester at the terminal position provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. Furthermore, the bromo substituent on the phenyl ring serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate has emerged as a valuable intermediate in this context, particularly for the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are frequently dysregulated in diseases such as cancer. The ability to modulate kinase activity through small-molecule inhibitors has made them a cornerstone of modern drug discovery efforts.

One of the most compelling aspects of Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate is its potential utility in the development of targeted therapies. The combination of the amino and carboxylate ester groups allows for the facile introduction of various pharmacophores, enabling the design of molecules that can selectively interact with specific protein targets. This flexibility has been exploited in the synthesis of inhibitors targeting tyrosine kinases, which are overactive in many forms of cancer. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of src-family kinases, which are implicated in tumor growth and metastasis.

The role of computational chemistry and high-throughput screening (HTS) has been instrumental in identifying novel leads like Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate. Advanced computational methods, such as molecular docking and virtual screening, have enabled researchers to predict the binding modes and affinities of small molecules to biological targets with remarkable accuracy. These techniques have accelerated the drug discovery process by allowing for the rapid evaluation of large libraries of compounds, thereby increasing the likelihood of identifying potent and selective inhibitors.

In addition to its applications in oncology, Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate has shown potential in other therapeutic areas. For example, its structural features make it a suitable candidate for developing antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds, and small molecules targeting essential bacterial pathways represent a critical area of research. The compound's ability to interact with bacterial enzymes or metabolic pathways could lead to the identification of new antibiotics with improved efficacy and reduced resistance profiles.

The synthesis of Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 5-bromobenzonitrile, various functional group interconversions can be employed to introduce the desired substituents at specific positions on the phenyl ring. The use of palladium catalysts in cross-coupling reactions allows for precise control over regioselectivity, ensuring that modifications occur at the intended sites. This level of synthetic control is essential for producing compounds with predictable biological activities.

The pharmacokinetic properties of Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate are also an important consideration in drug development. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that a compound can reach its target site effectively and maintain its activity over time. Advances in structure-based drug design have facilitated the optimization of these properties by allowing researchers to fine-tune molecular structures based on computational predictions.

In conclusion, Methyl 2-aminomethyl-5-bromo-3-cyanophenylacetate (CAS No. 1807221-18-6) represents a versatile intermediate with significant potential in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and infectious disorders. The ongoing research into this compound underscores its importance as a building block for future generations of pharmaceuticals.